Cas no 90484-59-6 (3,5-dibromo-4-acetamidobenzoic acid)

3,5-Dibromo-4-acetamidobenzoic acid is a brominated aromatic compound featuring both acetamido and carboxylic acid functional groups. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of bromine atoms enhances its reactivity in electrophilic substitution and coupling reactions, while the carboxylic acid group allows for further derivatization. This compound is characterized by its high purity and stability, ensuring consistent performance in synthetic applications. Its utility in constructing complex molecular frameworks underscores its importance in research and industrial chemistry. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

3,5-dibromo-4-acetamidobenzoic acid structure

90484-59-6 structure

Product Name:3,5-dibromo-4-acetamidobenzoic acid

CAS No:90484-59-6

MF:C₉H₇Br₂NO₃

MW:336.964781045914

MDL:MFCD06208853

CID:3035481

PubChem ID:129963156

Update Time:2025-06-08

3,5-dibromo-4-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-acetylamino-3,5-dibromo-benzoic acid
- 4-Acetylamino-3,5-dibrom-benzoesaeure; 3.5-Dibrom-4-acetamino-benzoesaeure; 3.5-Dibrom-4-acetamido-benzoesaeure
- 3,5-dibromo-4-acetamidobenzoic acid
- EN300-23644656
- 90484-59-6
- MDL： MFCD06208853
- Inchi： 1S/C9H7Br2NO3/c1-4(13)12-8-6(10)2-5(9(14)15)3-7(8)11/h2-3H,1H3,(H,12,13)(H,14,15)
- InChI Key： AZBQOFQDWRIYQW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=C(C=1NC(C)=O)Br

Computed Properties

Exact Mass: 334.87900
Monoisotopic Mass: 334.87927Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 66.4Å²

Experimental Properties

PSA: 66.40000
LogP: 2.94120

3,5-dibromo-4-acetamidobenzoic acid Pricemore >>

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